Cas no 104004-92-4 (Didemethyl Mifepristone)

• Product Name: Didemethyl Mifepristone
• CAS No: 104004-92-4
• MF: C₂₇H₃₁NO₂
• MW: 401.540547609329
• CID: 153510
• PubChem ID: 16654965
• Update Time: 2025-10-31

Didemethyl Mifepristone Chemical and Physical Properties

Names and Identifiers

• DIDESMETHYL MIFEPRISTONE
• (8S,11R,13S,14S,17S)-11-(4-aminophenyl)-17-hydroxy-13-methyl-17-prop-1-ynyl-1,2,6,7,8,11,12,14,15,16-decahydrocyclopenta[a]phenanthren-3-one
• Didemethyl Mifepristone
• Estra-4,9-dien-3-one,11-(4-aminophenyl)-17-hydroxy-17-(1-propyn-1-yl)-, (11b,17b)-
• A)-11-(4-Aminophenyl)-17-hydroxy-17-(1-propyn-1-yl)-estra-4,9-dien-3-one
• A,17
• Estra-4,9-dien-3-one,11-(4-aminophenyl)-17-hydroxy-17-(1-propynyl)-,(11beta,17beta)
• RU 42848
• Mifepristone Impurity 2
• N-Didesmethyl Mifepristone
• N,N-Didesmethylmifepristone
• 11β-(4-Aminophenyl)-17β-hydroxy-17-(1-propynyl)estra-4,9-dien-3-one
• 11β-(p-Aminophenyl)-17β-hydroxy-17α-(1-propynyl)estra-4,9-diene-3-one
• (11,17)-11-(4-Aminophenyl)-17-hydroxy-17-(1-propyn-1-yl)-estra-4,9-dien-3-one
• Estra-4,9-dien-3-one, 11-(4-aminophenyl)-17-hydroxy-17-(1-propynyl)-, (11beta,17beta)-
• ESTRA-4,9-DIEN-3-ONE, 11-(4-AMINOPHENYL)-17-HYDROXY-17-(1-PROPYN-1-YL)-, (11.BETA.,17.BETA.)-
• UNII-CN65R36QDD
• AMINOPRISTONE
• RU-42848
• 104004-92-4
• NS00116693
• SCHEMBL19055654
• Q27275544
• CN65R36QDD
• J-001089
• (11R,13S,14S,17S)-11-(4-aminophenyl)-17-hydroxy-13-methyl-17-(prop-1-ynyl)-6,7,8,11,12,13,14,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-3(2H)-one
• DTXSID00146215

• Inchi： 1S/C27H31NO2/c1-3-13-27(30)14-12-24-22-10-6-18-15-20(29)9-11-21(18)25(22)23(16-26(24,27)2)17-4-7-19(28)8-5-17/h4-5,7-8,15,22-24,30H,6,9-12,14,16,28H2,1-2H3/t22-,23+,24-,26-,27-/m0/s1
• InChI Key： MIPBCIAEOBOEKD-YEEPMTPTSA-N
• SMILES： O[C@@]1(C#CC)CC[C@H]2[C@@H]3CCC4=CC(CCC4=C3[C@@H](C3C=CC(=CC=3)N)C[C@@]21C)=O

Computed Properties

• Exact Mass: 401.23500
• Monoisotopic Mass: 401.235479232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 2
• Complexity: 877
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Melting Point: 268-270°C
• PSA: 63.32000
• LogP: 5.50390

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Oxosteroids

Additional information on Didemethyl Mifepristone

Introduction to Didemethyl Mifepristone (CAS No. 104004-92-4)

Didemethyl Mifepristone, chemically designated as 17β-hydroxy-11β-(4-nitrophenyl)-17-(1-propenyl)-estra-4,9-dien-3-one, is a significant compound in the field of pharmaceutical chemistry and biochemistry. With the CAS number 104004-92-4, this molecule has garnered attention for its unique structural properties and potential therapeutic applications. The compound belongs to the steroid family, specifically characterized by its modified estrane core, which contributes to its distinct biological activity.

The synthesis and characterization of Didemethyl Mifepristone have been subjects of extensive research due to its structural similarity to mifepristone, a well-known medication used in obstetrics and gynecology. While mifepristone is primarily recognized for its antiprogestin properties, Didemethyl Mifepristone presents an intriguing modification that may alter its pharmacological profile. This alteration involves the demethylation of certain methylene groups, which can significantly impact the compound's interactions with biological targets.

Recent studies have focused on understanding the molecular mechanisms by which Didemethyl Mifepristone exerts its effects. One of the key areas of interest is its interaction with the progesterone receptor (PR), a nuclear receptor that plays a crucial role in reproductive biology and hormone-dependent diseases. The demethylation at specific positions in the molecule may lead to changes in binding affinity and specificity, potentially making Didemethyl Mifepristone a more selective modulator of PR signaling.

In vitro studies have demonstrated that Didemethyl Mifepristone exhibits both agonistic and antagonistic activities towards the PR, depending on the cellular context and concentration. This dual functionality suggests that it may have applications beyond traditional antiprogestin therapies. For instance, it could be explored as a potential treatment for endometriosis, uterine fibroids, and other conditions where PR modulation is beneficial.

The structural modifications in Didemethyl Mifepristone also open up possibilities for drug design and development. By understanding how these modifications influence biological activity, researchers can gain insights into creating novel derivatives with enhanced therapeutic efficacy and reduced side effects. This approach aligns with the broader goal of developing precision medicine strategies tailored to individual patient needs.

Another area of exploration is the potential use of Didemethyl Mifepristone in combination therapies. Its ability to interact with PR in multiple ways may allow it to synergize with other drugs targeting different pathways. Such combinations could be particularly effective in treating complex diseases where multiple mechanisms are involved. Preliminary data suggest that combining Didemethyl Mifepristone with kinase inhibitors or other small molecules could lead to synergistic effects that improve treatment outcomes.

The pharmacokinetic properties of Didemethyl Mifepristone are also under investigation. Understanding how the compound is metabolized and eliminated from the body is crucial for optimizing dosing regimens and minimizing potential toxicity. Advanced analytical techniques, such as mass spectrometry and high-performance liquid chromatography (HPLC), have been employed to study these processes in detail. These studies provide valuable information for formulating effective drug delivery systems and improving patient compliance.

Future research directions include exploring the role of Didemethyl Mifepristone in preclinical models of human disease. Animal studies can provide critical insights into its safety profile and therapeutic potential before human trials are initiated. Additionally, computational modeling techniques are being used to predict how different modifications might affect the compound's behavior, further accelerating the drug discovery process.

The regulatory landscape for novel compounds like Didemethyl Mifepristone is also evolving. Regulatory agencies are increasingly recognizing the importance of innovative approaches to drug development and are implementing flexible frameworks to support such efforts. This includes expedited review processes for compounds with clear therapeutic advantages over existing treatments.

In conclusion, Didemethyl Mifepristone (CAS No. 104004-92-4) represents a promising area of research with significant implications for pharmaceutical development. Its unique structural features and dual functionality make it a versatile tool for investigating PR signaling pathways and developing new treatments for various diseases. As research continues to uncover more about its properties and potential applications, it is likely that this compound will play an increasingly important role in modern medicine.